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Compound of Interest
2-

Compound Name: (Methanesulfonylmethyl)pyrrolidin
e
Cat. No.: B11720240

Get Quote

\ J

Chemical Identity & Core Properties

2-(Methanesulfonylmethyl)pyrrolidine is a chiral pyrrolidine derivative featuring a polar
methyl sulfone side chain at the C2 position. It serves as a critical pharmacophore in drug
discovery, functioning as a metabolically stable proline mimic and a bioisostere for amide or

ester functionalities.
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Property Data / Description

IUPAC Name 2-(Methanesulfonylmethyl)pyrrolidine
CAS Number 290328-58-4 (for (2R)-enantiomer)
Molecular Formula CeH13NO2S

Molecular Weight 163.24 g/mol

Physical State

Viscous colorless oil or low-melting waxy solid

(hygroscopic)

Highly soluble in polar organic solvents (DMSO,

Solubility MeOH, DCM, DMF); moderate water solubility.
[1]
pKa (Calculated) ~9.5 (Pyrrolidine nitrogen)
- ) Predicted ~320-330 °C (Decomposes before
Boiling Point N
boiling at atm. pressure)
Available as (2S) (from L-Proline) or (2R) (from
Chirality D-Proline). The (2S) isomer is more common in

peptidomimetics.

Synthetic Methodology

The synthesis of 2-(methanesulfonylmethyl)pyrrolidine is a multi-step process typically

initiating from the chiral pool (L-Proline or D-Proline). This ensures high enantiomeric purity,

which is essential for medicinal chemistry applications.

2.1 Retrosynthetic Analysis

The most robust route involves the reduction of the carboxylic acid to an alcohol (Prolinol),

activation of the alcohol, nucleophilic displacement with a sulfur source, and final oxidation.

2.2 Step-by-Step Experimental Protocol

Note: The following protocol describes the synthesis of the (2S)-enantiomer starting from L-

Proline.
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Step 1: Reduction to (S)-Prolinol
e Reagents: L-Proline, Lithium Aluminum Hydride (LiAlH4), THF.

e Procedure: L-Proline (1.0 eq) is added portion-wise to a suspension of LiAlHa4 (2.5 eq) in
anhydrous THF at 0 °C. The mixture is refluxed for 4 hours. After cooling, the reaction is
guenched via the Fieser method (H20, 15% NaOH, H20). The precipitate is filtered, and the
filtrate is concentrated to yield (S)-Prolinol as a colorless oil.

e Yield: >90%
Step 2: Nitrogen Protection (Boc-Protection)
e Reagents: (S)-Prolinol, Di-tert-butyl dicarbonate (Boc20), NaOH, Dioxane/Water.

e Procedure: (S)-Prolinol is dissolved in dioxane/water (1:1). NaOH (1.1 eq) and Boc20 (1.1
eq) are added. Stir at RT for 12 hours. Extract with EtOAc, wash with brine, and concentrate.

o Rationale: Protection of the secondary amine is mandatory to prevent N-alkylation or
oxidation in subsequent steps.

Step 3: Activation of the Alcohol (Mesylation)
e Reagents: N-Boc-Prolinol, Methanesulfonyl chloride (MsCI), Triethylamine (EtsN), DCM.

e Procedure: To a solution of N-Boc-Prolinol in DCM at 0 °C, add EtsN (1.5 eq) followed by
dropwise addition of MsClI (1.2 eq). Stir for 2 hours. Wash with NaHCOs and brine.

 Intermediate:tert-butyl 2-((methylsulfonyloxy)methyl)pyrrolidine-1-carboxylate.
Step 4: Nucleophilic Displacement (Thiolation)
o Reagents: Sodium methanethiolate (NaSMe) or Sodium thiomethoxide, DMF.

e Procedure: The mesylate intermediate is dissolved in DMF. NaSMe (2.0 eq) is added, and
the mixture is heated to 60-80 °C for 4—6 hours. The mesylate group is displaced by the
thiomethyl anion.
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 Intermediate:tert-butyl 2-(methylthiomethyl)pyrrolidine-1-carboxylate.
Step 5: Oxidation to Sulfone
o Reagents:m-Chloroperbenzoic acid (m-CPBA) or Oxone®, DCM.

e Procedure: The sulfide is dissolved in DCM. m-CPBA (2.2 eq) is added at 0 °C. The reaction
is stirred until TLC indicates complete conversion to the sulfone (usually 2—4 hours). Quench
with Na2S20s3 to remove excess oxidant.

Step 6: Deprotection (Final Product)
o Reagents: Trifluoroacetic acid (TFA) in DCM or HCI in Dioxane.

e Procedure: The N-Boc sulfone is treated with 4M HCI in dioxane for 1 hour. The solvent is
removed in vacuo to yield the hydrochloride salt of 2-(methanesulfonylmethyl)pyrrolidine.

Medicinal Chemistry Applications

This moiety is a "privileged scaffold" in neuropharmacology and enzyme inhibition.

3.1 Pharmacophore Logic

o Carbonyl Bioisostere: The sulfone group (

) mimics the geometry and polarity of a carbonyl group (
) but is resistant to nucleophilic attack and enzymatic hydrolysis.

o Hydrogen Bonding: The sulfone oxygens serve as strong hydrogen bond acceptors (HBA),
interacting with residues like Serine or Threonine in receptor binding pockets.

o Metabolic Stability: Unlike esters or amides, the sulfone linkage is not susceptible to
esterases or amidases, prolonging the half-life (

) of the drug candidate.

3.2 Key Therapeutic Areas
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o NK1/NK3 Antagonists (Schizophrenia): The 2-methanesulfonylmethyl pyrrolidine fragment
appears in dual NK1/NK3 receptor antagonists. The basic nitrogen interacts with a
conserved Aspartate residue, while the sulfone interacts with polar pockets in the
transmembrane domain.

o Cysteine Protease Inhibitors: Used to target Cathepsin K or S. The pyrrolidine ring provides
a rigid scaffold to direct the "warhead" (sulfone) into the active site.

e 11B3-HSD1 Inhibitors: Metabolic disease targets where the sulfone improves solubility and
selectivity over 11[3-HSD2.

Visualization: Synthesis & Logic
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Click to download full resolution via product page

Caption: Step-wise synthesis of 2-(methanesulfonylmethyl)pyrrolidine from L-Proline,
highlighting key intermediates.

Handling & Safety

e Hazards: The free amine is an irritant and potentially corrosive to eyes and skin (H314). The
hydrochloride salt is safer to handle but is hygroscopic.[2]

» Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8 °C.

o Stability: The sulfone group is thermally stable, but the pyrrolidine ring is susceptible to
oxidation if left as a free base in air for prolonged periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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